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Compound of Interest

Compound Name: Finrozole

Cat. No.: B1672675

An In-depth Guide to the Core Biological Activity of Finrozole as a Non-steroidal Aromatase
Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Introduction

Finrozole is a non-steroidal, competitive inhibitor of the enzyme aromatase (cytochrome P450
19A1).[1][2][3] Aromatase is a critical enzyme in the biosynthesis of estrogens, catalyzing the
conversion of androgens to estrogens.[4] By inhibiting this enzyme, Finrozole effectively
blocks estrogen production, a mechanism that has been leveraged for therapeutic purposes,
particularly in conditions where estrogen signaling is a key driver of pathology. This technical
guide provides a comprehensive overview of the biological activity of Finrozole, focusing on its
mechanism of action, available quantitative data, and relevant experimental protocols.

Mechanism of Action

Finrozole functions as a competitive inhibitor of aromatase.[2][4] This means that it reversibly
binds to the active site of the enzyme, competing with the natural androgen substrates (e.g.,
testosterone and androstenedione). This binding event prevents the aromatization of
androgens into estrogens, thereby reducing the circulating levels of estrogens. The non-
steroidal nature of Finrozole distinguishes it from other classes of aromatase inhibitors.
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Preparation

Prepare Aromatase Source Prepare Test Compound (Finrozole)

(e.g., Placental Microsomes) and Substrate ([3H]-Androstenedione)

Incubation

Incubate Aromatase, Substrate,
and Test Compound at 37°C

Extraction & |

Stop Reaction
(e.g., add Chloroform)

Extract Aqueous Phase
Containing [3H]20

Quantify Radioactivity
(Liquid Scintillation Counting)

Calculate Percent Inhibition

Determine IC50 Value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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